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Compound of Interest

Compound Name: Isobutyl angelate

Cat. No.: B145879 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Isobutyl angelate, a volatile ester and a significant component of Roman chamomile

(Anthemis nobilis) essential oil, has garnered interest for its potential therapeutic applications.

Traditionally, Roman chamomile has been used for its calming and anti-inflammatory

properties. Modern scientific inquiry has begun to dissect the pharmacological activities of its

individual constituents, with isobutyl angelate emerging as a molecule of interest. This

technical guide provides an in-depth overview of the current understanding of the potential

therapeutic effects of isobutyl angelate, focusing on its anti-inflammatory, analgesic, and

antispasmodic properties. The information presented herein is intended to serve as a resource

for researchers and professionals in drug discovery and development.

Physicochemical Properties of Isobutyl Angelate
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Property Value Reference

Molecular Formula C₉H₁₆O₂ [1]

Molecular Weight 156.22 g/mol [1]

Appearance Colorless liquid [2]

Odor Faint, pleasant, chamomile-like [2]

Boiling Point 176-177 °C [2]

Density 0.877 g/mL at 25 °C [2]

Potential Therapeutic Effects and Mechanisms of
Action
While research specifically focused on isobutyl angelate is still emerging, the known

bioactivities of angelic acid and its esters provide a strong foundation for its therapeutic

potential.[3]

Anti-inflammatory Effects
Esters of angelic acid are recognized for their anti-inflammatory properties.[4] The proposed

mechanism of action for these compounds involves the modulation of key inflammatory

signaling pathways.

Inflammatory responses are largely mediated by the activation of transcription factors such as

Nuclear Factor-kappa B (NF-κB) and the Mitogen-Activated Protein Kinase (MAPK) signaling

cascade. Upon stimulation by pro-inflammatory signals like lipopolysaccharide (LPS), these

pathways trigger the production of inflammatory mediators including tumor necrosis factor-

alpha (TNF-α), interleukin-6 (IL-6), and prostaglandin E₂ (PGE₂). It is hypothesized that

isobutyl angelate may exert its anti-inflammatory effects by inhibiting these pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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